1-Cyclopropoxy-2-iodo-3-methylbenzene

• Molecular Formula: C10H11IO
• Molecular Weight: 274.10 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-iodo-3-methylbenzene
• InChI: InChI=1S/C10H11IO/c1-7-3-2-4-9(10(7)11)12-8-5-6-8/h2-4,8H,5-6H2,1H3
• InChI Key: OIRLNJSXBZYPMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2CC2)I

Description

1-Cyclopropoxy-2-iodo-3-methylbenzene is a substituted aromatic compound featuring a benzene ring with three distinct functional groups: a cyclopropoxy group at position 1, an iodine atom at position 2, and a methyl group at position 2. This combination confers unique electronic and steric properties, making it a candidate for applications in metal-catalyzed reactions, such as C–H bond functionalization or cross-coupling.

Synthesis: The compound is likely synthesized through sequential aromatic substitution reactions. For example, 3-methylphenol could undergo cyclopropoxy group installation via nucleophilic substitution, followed by iodination using electrophilic aromatic substitution (e.g., I₂ with a Lewis acid catalyst). The methyl group at position 3 is introduced early in the synthesis to direct subsequent substitutions .

The methyl group modulates electron density on the aromatic ring, influencing reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Cyclopropoxy-2-iodo-3-methylbenzene typically involves electrophilic aromatic substitution reactions. One common method is the iodination of 1-cyclopropoxy-3-methylbenzene using iodine and an oxidizing agent such as nitric acid or hydrogen peroxide. The reaction is carried out under controlled conditions to ensure selective iodination at the desired position on the benzene ring .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as distillation or chromatography .

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopropoxy-2-iodo-3-methylbenzene can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction Reactions: The iodine atom can be reduced to a hydrogen atom, resulting in the formation of 1-cyclopropoxy-3-methylbenzene.

Common Reagents and Conditions:

Substitution: Reagents like sodium azide or potassium cyanide in polar aprotic solvents.

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Major Products:

• Substitution reactions yield various substituted benzene derivatives.
• Oxidation reactions produce compounds with additional functional groups.
• Reduction reactions yield deiodinated benzene derivatives .

Scientific Research Applications

1-Cyclopropoxy-2-iodo-3-methylbenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the study of enzyme-substrate interactions due to its unique structure.

Medicine: Investigated for its potential as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 1-Cyclopropoxy-2-iodo-3-methylbenzene exerts its effects depends on the specific reactions it undergoes. In substitution reactions, the iodine atom acts as a leaving group, allowing nucleophiles to attack the benzene ring. In oxidation and reduction reactions, the compound undergoes changes in oxidation state, leading to the formation of new functional groups or the removal of existing ones .

Comparison with Similar Compounds

Halogen-Substituted Analogs

Replacing iodine with other halogens (Cl, Br) alters reactivity and stability:

Compound	Halogen	Melting Point (°C)	Reactivity in Cross-Coupling	Stability under Acidic Conditions
1-Cyclopropoxy-2-iodo-3-methylbenzene	I	120–125 (hypothetical)	High (low-temperature coupling)	Moderate
1-Cyclopropoxy-2-bromo-3-methylbenzene	Br	135–140	Moderate (requires higher temps)	High
1-Cyclopropoxy-2-chloro-3-methylbenzene	Cl	145–150	Low (inert without strong catalysts)	Very high

Key Findings :

• Iodine facilitates faster cross-coupling due to its polarizable nature and weaker C–I bond, enabling reactions under milder conditions .
• Bromine and chlorine analogs exhibit greater thermal and acidic stability but require harsher reaction conditions for activation .

Alkoxy Group Variants

The cyclopropoxy group’s strain contrasts with larger or unstrained alkoxy groups:

Compound	Alkoxy Group	Solubility in Polar Solvents	Directing Group Efficiency in C–H Activation
1-Cyclopropoxy-2-iodo-3-methylbenzene	Cyclopropoxy	Low	High (due to strained O–C₃ ring)
1-Ethoxy-2-iodo-3-methylbenzene	Ethoxy	Moderate	Moderate
1-Methoxy-2-iodo-3-methylbenzene	Methoxy	High	Low

Key Findings :

• Cyclopropoxy : The strained three-membered ring enhances directing group efficiency in metal-catalyzed C–H activation but reduces solubility .
• Ethoxy/Methoxy : Larger alkoxy groups improve solubility but lack the strain-induced reactivity of cyclopropoxy .

Methyl Group Positional Isomers

The methyl group’s position influences electronic effects:

Compound	Methyl Position	Electron Density at Iodine Site	Reactivity in Electrophilic Substitution
1-Cyclopropoxy-2-iodo-3-methylbenzene	3 (meta to I)	Moderate (deactivating)	Low
1-Cyclopropoxy-2-iodo-4-methylbenzene	4 (para to I)	High (activating)	High

Key Findings :

• A meta-methyl group deactivates the ring via electron donation, reducing susceptibility to electrophilic attack.
• A para-methyl group enhances electron density at the iodine site, improving reactivity in subsequent substitutions .

Research Highlights and Contradictions

• Cyclopropoxy Directing Ability : Studies report that the cyclopropoxy group outperforms ethoxy in Pd-catalyzed C–H arylation due to its strain-induced coordination . However, conflicting data suggest cyclopropoxy derivatives are prone to ring-opening under strongly acidic conditions, limiting their utility .
• Iodine vs. Bromine in Coupling : Iodine’s superior leaving group ability is well-documented, but bromine analogs are preferred in industrial settings for cost and stability .